Cas no 178318-21-3 (3-Ethoxy-1,2,4-dithiazolidine-5-one)

3-Ethoxy-1,2,4-dithiazolidine-5-one is a heterocyclic compound featuring a dithiazolidine core with an ethoxy substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a versatile intermediate for the preparation of sulfur-containing compounds. Its five-membered ring with nitrogen and sulfur atoms enables selective transformations, including cyclizations and cross-coupling reactions. The ethoxy group enhances solubility and modulates electronic properties, facilitating controlled functionalization. Applications include agrochemical and pharmaceutical synthesis, where its stability and reactivity balance are advantageous. The compound’s well-defined structure ensures reproducibility in research and industrial processes. Proper handling is required due to potential sensitivity to moisture and heat.
3-Ethoxy-1,2,4-dithiazolidine-5-one structure
178318-21-3 structure
Product Name:3-Ethoxy-1,2,4-dithiazolidine-5-one
CAS No:178318-21-3
MF:C4H5NO2S2
MW:163.21799826622
CID:1366207
PubChem ID:10986576
Update Time:2025-06-07

3-Ethoxy-1,2,4-dithiazolidine-5-one Chemical and Physical Properties

Names and Identifiers

    • 5-Ethoxy-3H-1,2,4-dithiazol-3-one
    • CTK0B5226
    • 3-ethoxy-1,2,4-dithiazole-5-one
    • (E)-3-ethoxy-1-(3-pyridinyl)prop-2-en-1-one
    • 3-ethoxy-1,2,4,-dithiazoline-5-one
    • ACMC-20n24z
    • 3-ethoxy-1-(3-pyridinyl)-2-propen-1-one
    • 2-Propen-1-one, 3-ethoxy-1-(3-pyridinyl)-, (E)-
    • SureCN7399751
    • 3-ETHOXY-1,2,4-DITHIAZOLIDINE-5-ONE
    • 3H-1,2,4-Dithiazol-3-one, 5-ethoxy-
    • SCHEMBL919410
    • D76420
    • AKOS006227858
    • 178318-21-3
    • CS-0104569
    • RZIJZXUDFRSADE-UHFFFAOYSA-N
    • 3-ethoxy-1,2,4-dithiazoline-5-one
    • 5-ethoxy-1,2,4-dithiazol-3-one
    • 3-Ethoxy-1,2,4-dithiazolidine-5-one
    • Inchi: 1S/C4H5NO2S2/c1-2-7-4-5-3(6)8-9-4/h2H2,1H3
    • InChI Key: RZIJZXUDFRSADE-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=O)S1)OCC

Computed Properties

  • Exact Mass: 162.97625
  • Monoisotopic Mass: 162.97617075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 226.6±23.0 ºC (760 Torr),
  • Flash Point: 90.8±22.6 ºC,
  • Solubility: Very slightly soluble (0.62 g/l) (25 º C),
  • PSA: 38.66

3-Ethoxy-1,2,4-dithiazolidine-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E937803-250mg
3-Ethoxy-1,2,4-dithiazolidine-5-one
178318-21-3
250mg
$ 57.00 2023-09-07
TRC
E937803-500mg
3-Ethoxy-1,2,4-dithiazolidine-5-one
178318-21-3
500mg
$ 75.00 2023-09-07
TRC
E937803-2.5g
3-Ethoxy-1,2,4-dithiazolidine-5-one
178318-21-3
2.5g
$ 270.00 2023-09-07
A2B Chem LLC
AI39370-250mg
3H-1,2,4-Dithiazol-3-one, 5-ethoxy-
178318-21-3
250mg
$176.00 2024-04-20
A2B Chem LLC
AI39370-1g
3H-1,2,4-Dithiazol-3-one, 5-ethoxy-
178318-21-3
1g
$182.00 2024-04-20
A2B Chem LLC
AI39370-2g
3H-1,2,4-Dithiazol-3-one, 5-ethoxy-
178318-21-3
2g
$238.00 2024-04-20
A2B Chem LLC
AI39370-5g
3H-1,2,4-Dithiazol-3-one, 5-ethoxy-
178318-21-3
5g
$413.00 2024-04-20

Additional information on 3-Ethoxy-1,2,4-dithiazolidine-5-one

Introduction to 3-Ethoxy-1,2,4-dithiazolidine-5-one (CAS No. 178318-21-3) and Its Emerging Applications in Chemical Biology

3-Ethoxy-1,2,4-dithiazolidine-5-one, identified by the chemical identifier CAS No. 178318-21-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the dithiazolidine class, which is characterized by the presence of two sulfur atoms in a five-membered ring structure. The incorporation of an ethoxy group at the 3-position introduces additional functional diversity, making this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The dithiazolidine core of 3-Ethoxy-1,2,4-dithiazolidine-5-one is known for its stability and reactivity, which can be leveraged for various synthetic applications. In recent years, there has been growing interest in dithiazolidines as scaffolds for developing bioactive molecules. Their ability to interact with biological targets such as enzymes and receptors has made them valuable in the design of novel therapeutic agents. The ethoxy group further enhances the compound's versatility by influencing its solubility, metabolic stability, and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-Ethoxy-1,2,4-dithiazolidine-5-one more effectively. Studies have demonstrated that the dithiazolidine ring can serve as a privileged structure in medicinal chemistry, contributing to the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The ethoxy substitution at the 3-position appears to modulate these activities by affecting electronic distributions and steric hindrance around the ring.

In particular, research has highlighted the compound's potential in inhibiting specific enzymes involved in pathological processes. For instance, studies suggest that derivatives of 3-Ethoxy-1,2,4-dithiazolidine-5-one may interfere with kinases and other signaling molecules that play a crucial role in cancer progression. The ethoxy group, in particular, has been shown to enhance binding affinity by optimizing hydrogen bonding interactions with target residues. This insight has guided the design of more potent analogs with improved pharmacokinetic profiles.

The synthesis of 3-Ethoxy-1,2,4-dithiazolidine-5-one has also been refined through modern organic methodologies. Advances in transition-metal-catalyzed reactions have enabled more efficient and scalable routes to this heterocycle. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups such as halogens or alkynes at specific positions on the dithiazolidine ring. These synthetic strategies have opened new avenues for generating structurally diverse derivatives while maintaining the integrity of the core scaffold.

Biological evaluation of 3-Ethoxy-1,2,4-dithiazolidine-5-one has revealed intriguing activities that warrant further exploration. Preclinical studies indicate that certain derivatives exhibit dose-dependent effects on cell proliferation and apoptosis in cancer cell lines. The mechanism of action appears to involve modulation of intracellular signaling pathways such as MAPK and NF-κB. The presence of the ethoxy group seems to fine-tune these effects by altering electronic properties and influencing interactions with binding pockets on target proteins.

Moreover, research has explored the potential of 3-Ethoxy-1,2,4-dithiazolidine-5-one as a lead compound for developing treatments against infectious diseases. The dithiazolidine scaffold has been shown to disrupt bacterial cell wall synthesis and inhibit viral replication through noncompetitive binding to essential enzymes. The ethoxy substitution, while subtle, contributes significantly to these effects by enhancing binding affinity and reducing off-target interactions. These findings underscore the compound's broad therapeutic potential.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility and bioavailability. In this context, 3-Ethoxy-1,2,4-dithiazolidine-5-one demonstrates promising characteristics that can be tailored through structural modifications. For example, computational studies have predicted that replacing hydrogen atoms on the ring with fluorinated or halogenated groups could improve metabolic stability while maintaining biological activity. Such insights are critical for advancing preclinical candidates toward clinical trials.

The role of high-throughput screening (HTS) and virtual screening (VS) in identifying bioactive molecules cannot be overstated. These technologies have accelerated the discovery process by enabling rapid evaluation of large libraries of compounds like 3-Ethoxy-1,2,4-dithiazolidine-5-one derivatives against diverse biological targets. Integration with machine learning algorithms has further enhanced hit identification by predicting binding affinities based on structural features alone. This synergy between experimental and computational approaches is revolutionizing drug discovery pipelines.

In conclusion,3-Ethoxy-1,2,4-dithiazolidine-5-one (CAS No. 178318-21-3) represents a structurally intriguing molecule with significant potential in chemical biology and drug development。The combination of its unique heterocyclic core and functional substituents such as the ethoxy group makes it a versatile scaffold for designing bioactive agents。Ongoing research continues to uncover new applications for this compound,underscoring its importance as a building block for future therapeutics。As methodologies advance,the full therapeutic potential of derivatives like this will likely be realized,leading to innovative treatments for various diseases。

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited